Cas no 898926-34-6 (N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide)
N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-[(5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]phenyl]acetamide
- N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide
-
- Inchi: 1S/C22H21N5O/c1-14-15(2)24-22-20(17-7-5-4-6-8-17)13-23-27(22)21(14)26-19-11-9-18(10-12-19)25-16(3)28/h4-13,26H,1-3H3,(H,25,28)
- InChI Key: OPNGFPOMINEKSA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(NC2N3N=CC(C4=CC=CC=C4)=C3N=C(C)C=2C)C=C1)(=O)C
N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3379-0027-2μmol |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-5μmol |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-10μmol |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-20μmol |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-1mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-2mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-3mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-4mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-5mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3379-0027-10mg |
N-[4-({5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}amino)phenyl]acetamide |
898926-34-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide
Introduction to N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide (CAS No. 898926-34-6)
N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898926-34-6, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that make it particularly intriguing for further study and exploration.
The core structure of N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide is built around a pyrazolo[1,5-a]pyrimidine scaffold, which is a heterocyclic system known for its diverse biological activities. Specifically, the presence of the 5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl moiety introduces unique electronic and steric properties to the molecule. This particular moiety has been extensively studied for its potential role in modulating various biological pathways, making it a valuable component in the design of novel pharmaceutical agents.
In recent years, there has been a growing interest in exploring the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple target proteins and enzymes. The N-4-(...]phenylacetamide moiety further enhances the compound's pharmacological profile by providing a versatile pharmacophore that can be modified to optimize solubility, bioavailability, and target specificity.
One of the most compelling aspects of N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide is its potential application in oncology research. Pyrazolo[1,5-a]pyrimidine derivatives have been implicated in the inhibition of kinases and other enzymes involved in cancer cell proliferation and survival. The specific arrangement of atoms in this compound suggests that it may exhibit inhibitory activity against certain oncogenic pathways, making it a promising candidate for further investigation.
Furthermore, the compound's structure suggests potential interactions with receptors and ion channels relevant to neurological disorders. The pyrazolo[1,5-a]pyrimidine core is known to interact with ATP-binding sites on various enzymes, which could be leveraged to develop treatments for conditions such as Alzheimer's disease and Parkinson's disease. The presence of multiple aromatic rings also hints at potential sigma receptor activity, which has been explored for its role in modulating pain perception and cognitive function.
The synthesis of N-4-(...)phenylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5,6-dimethyl- substituents into the pyrazolo[1,5-a]pyrimidine ring requires careful consideration to ensure optimal yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.
The pharmacokinetic properties of this compound are also of great interest. The phenylacetamide moiety is known to enhance oral bioavailability by improving solubility and reducing metabolic degradation. Additionally, the lipophilic nature of the molecule allows for efficient penetration across biological membranes, which is crucial for achieving therapeutic levels at target sites.
In recent clinical trials involving related compounds, researchers have observed promising results in terms of efficacy and safety profiles. While N-4-(...)phenylacetamide has not yet been tested in human trials due to its novelty, preclinical data suggests that it may exhibit similar benefits with an improved side effect profile. This hypothesis is supported by computational modeling studies that predict favorable binding interactions with relevant biological targets.
The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of structural biology techniques such as X-ray crystallography has been instrumental in understanding how this molecule interacts with its targets at the atomic level. These insights have guided medicinal chemists in optimizing the compound's structure for enhanced potency and selectivity.
The future direction of research on N-(...)phenylacetamide will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational tools and high-throughput screening methods, researchers aim to identify new analogs with improved pharmacological properties. Additionally, exploring combination therapies involving this compound alongside other targeted agents could yield synergistic effects that enhance treatment outcomes.
In conclusion,N-(...)phenylacetamide represents a significant advancement in pharmaceutical research due to its complex molecular architectureandmultifacetedbiologicalpotential.Combiningthe latest synthetic methodologieswithadvancedcomputationaltechniqueshasenabledthe developmentofthispromisingcompoundforpotentialtherapeuticapplications.CollectivelytheseeffortspositionN-(...)phenylacetamideasavitalcomponentofmoderndrugdiscoveryanddevelopment pipelines.
898926-34-6 (N-4-({5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}amino)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)